Cas no 136087-29-1 (Isomucronulatol 7-O-glucoside)

• Product Name: Isomucronulatol 7-O-glucoside
• CAS No: 136087-29-1
• MF: C₂₃H₂₈O₁₀
• MW: 464.4624
• CID: 1057907
• Update Time: 2024-11-02

Isomucronulatol 7-O-glucoside Chemical and Physical Properties

Names and Identifiers

• Astraisoflavan-7--O--β-D-glucoside
• Astraisoflavan-7-O-β-D-glucoside
• 3',4'-Dimethoxy-2'-hydroxyisoflavan 7-O-beta-D-glucopyranoside
• Isomucronulatol 7-O-glucoside
• 2’-Dihydroxy-3’,4’-dimethoxyisoflavan-7-O-β-D-glucopyranoside
• Astraisoflavan-7-O-
• A-D-glucoside
• Isomucronulatol 7-O-beta-glucoside
• 7,2'-Dihydroxy-3',4'-dimethoxyisoflavane-7-O-glucoside
• isomucronulatol 7-O-beta-D-glucoside
• (3R)-7,2'-dihydroxy-3',4'-dimethoxyisoflavan-7-O-beta-D-glucopyranoside
• (3R)-3-(2-hydroxy-3,4-dimethoxyphenyl)-3,4-dihydro-2H-1-benzopyran-7-yl beta-D-glucopyranoside
• Astraisoflavan-7-O-%7CA-D-glucoside

• Inchi： 1S/C23H28O10/c1-29-15-6-5-14(18(25)22(15)30-2)12-7-11-3-4-13(8-16(11)31-10-12)32-23-21(28)20(27)19(26)17(9-24)33-23/h3-6,8,12,17,19-21,23-28H,7,9-10H2,1-2H3/t12-,17+,19+,20-,21+,23+/m0/s1
• InChI Key： SXHOGLPTLQBGDO-ZVSSUSCDSA-N
• SMILES： O1[C@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])O[H])O[H])O[H])O[H])OC1C([H])=C([H])C2=C(C=1[H])OC([H])([H])[C@@]([H])(C1C([H])=C([H])C(=C(C=1O[H])OC([H])([H])[H])OC([H])([H])[H])C2([H])[H]

Computed Properties

• Exact Mass: 464.16824709 g/mol
• Monoisotopic Mass: 464.16824709 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 147
• Molecular Weight: 464.5
• XLogP3: 1.1

Experimental Properties

• Color/Form: Powder
• Density: 1.429±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.29 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavonoid O-glycosides
• Flavonones